Cas no 2308464-33-5 ((3S)-3-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}heptanoic acid)

• Product Name: (3S)-3-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}heptanoic acid
• CAS No: 2308464-33-5
• MF: C₃₃H₃₉N₃O₅
• MW: 557.679868936539
• CID: 5846921
• PubChem ID: 165503800
• Update Time: 2025-06-08

(3S)-3-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}heptanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}heptanoic acid
• (3S)-3-{3-[benzyl(methyl)amino]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido}heptanoic acid
• 2308464-33-5
• EN300-1475709

• Inchi： 1S/C33H39N3O5/c1-3-4-14-24(19-31(37)38)34-32(39)30(21-36(2)20-23-12-6-5-7-13-23)35-33(40)41-22-29-27-17-10-8-15-25(27)26-16-9-11-18-28(26)29/h5-13,15-18,24,29-30H,3-4,14,19-22H2,1-2H3,(H,34,39)(H,35,40)(H,37,38)/t24-,30?/m0/s1
• InChI Key： JGVBDXZUVWAFJG-YJJLJQPASA-N
• SMILES： O(C(NC(C(N[C@H](CC(=O)O)CCCC)=O)CN(C)CC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 557.28897135g/mol
• Monoisotopic Mass: 557.28897135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 15
• Complexity: 825
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 108Ų

Additional information on (3S)-3-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}heptanoic acid

Comprehensive Overview of (3S)-3-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}heptanoic acid (CAS No. 2308464-33-5)

In the realm of organic chemistry and pharmaceutical research, (3S)-3-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}heptanoic acid (CAS No. 2308464-33-5) stands out as a sophisticated compound with significant potential. This molecule, characterized by its intricate structure, incorporates a fluorenylmethoxycarbonyl (Fmoc) protecting group, a benzyl(methyl)amino moiety, and a heptanoic acid backbone. Such features make it a subject of interest for researchers exploring peptide synthesis, drug delivery systems, and bioactive molecule design.

The compound's CAS No. 2308464-33-5 is a unique identifier that ensures precise referencing in scientific literature and databases. Its Fmoc-protected amino acid derivative nature is particularly relevant in solid-phase peptide synthesis (SPPS), a technique widely used in the development of therapeutic peptides and proteins. Given the growing demand for peptide-based drugs—driven by their high specificity and low toxicity—this compound is gaining traction in both academic and industrial settings.

One of the most searched topics in this domain is the role of Fmoc-amino acids in modern drug discovery. Researchers frequently inquire about their stability, reactivity, and compatibility with automated synthesis platforms. The (3S)-3-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}heptanoic acid addresses these concerns by offering a balance between protective group efficiency and ease of deprotection, a critical factor in peptide chain elongation.

Another hot topic is the application of chiral amino acid derivatives in asymmetric synthesis. The (3S) configuration of this compound highlights its potential in enantioselective reactions, which are pivotal for producing optically active pharmaceuticals. This aligns with the industry's shift toward greener and more sustainable synthetic methods, as evidenced by the rising popularity of keywords like "stereoselective synthesis" and "chiral building blocks" in scientific searches.

From a technical standpoint, the heptanoic acid segment of the molecule introduces lipophilicity, which can influence the pharmacokinetic properties of derived peptides or drug candidates. This aspect is particularly relevant in the design of membrane-permeable therapeutics, a recurring theme in forums and publications focused on drug delivery optimization.

In summary, (3S)-3-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}heptanoic acid (CAS No. 2308464-33-5) is a versatile compound with multifaceted applications in peptide chemistry and drug development. Its structural attributes cater to contemporary research trends, making it a valuable asset for scientists navigating the complexities of modern synthetic and medicinal chemistry.